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Compound of Interest

Compound Name: Unc-CA359

Cat. No.: B12396089 Get Quote

Essential Safety and Handling Guide for Unc-
CA359
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of Unc-CA359,

a potent epidermal growth factor receptor (EGFR) inhibitor. Due to the absence of a specific

Material Safety Data Sheet (MSDS) for Unc-CA359, the following guidelines are based on best

practices for handling potent, powdered small molecule kinase inhibitors and the known class

effects of EGFR inhibitors.

Personal Protective Equipment (PPE)
Strict adherence to proper PPE is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling Unc-CA359 in a laboratory setting.
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Body Part Required PPE Specifications & Rationale

Hands Double Nitrile Gloves

Wear two pairs of nitrile gloves

at all times. Change the outer

layer immediately upon

suspected contamination.

Provides robust protection

against dermal absorption.

Eyes
Safety Goggles with Side

Shields or a Face Shield

Must be worn at all times in the

laboratory where Unc-CA359

is handled. Protects against

splashes and airborne

particles. A face shield offers

broader protection and should

be used when handling larger

quantities or during procedures

with a higher risk of splashing.

Body
Disposable Lab Coat with Knit

Cuffs

A disposable lab coat provides

a barrier against contamination

of personal clothing. Knit cuffs

ensure a snug fit around the

inner gloves. The lab coat

should be dedicated to work

with Unc-CA359 and disposed

of as chemical waste after use

or upon contamination.

Respiratory
N95 or Higher-Rated

Respirator

Recommended when handling

the powdered form of Unc-

CA359 outside of a certified

chemical fume hood to prevent

inhalation of airborne particles.

A full-face respirator may be

required for large spills or in

poorly ventilated areas.

Feet Closed-Toed Shoes Impermeable, closed-toed

shoes are mandatory in the

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


laboratory to protect against

spills.

Operational Plan: Handling Procedures
Follow these step-by-step procedures for the safe handling of Unc-CA359.

2.1. Preparation and Weighing:

Designated Area: All handling of powdered Unc-CA359 must be conducted in a designated

area within a certified chemical fume hood to minimize inhalation exposure.

Decontamination: Before and after handling, decontaminate the work surface with an

appropriate solvent (e.g., 70% ethanol), followed by a suitable laboratory detergent.

Weighing: Use a balance inside the fume hood. Tare a pre-labeled, sealed container.

Carefully transfer the required amount of Unc-CA359 using a dedicated spatula. Close the

container immediately after weighing.

Cleaning: Clean the spatula and any other reusable equipment with a suitable solvent and

dispose of the cleaning materials as hazardous waste.

2.2. Solubilization:

Solvent Addition: Add the desired solvent to the sealed container containing the pre-weighed

Unc-CA359 using a calibrated pipette.

Mixing: Securely cap the container and mix by vortexing or gentle agitation until the

compound is fully dissolved. Avoid sonication, which can generate aerosols.

Disposal Plan
Proper disposal of Unc-CA359 and associated waste is critical to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Unused/Expired Unc-CA359 (Powder)

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations for chemical

waste disposal. Do not dispose of down the

drain.

Solutions of Unc-CA359

Collect in a designated, sealed, and clearly

labeled hazardous waste container. The

container should be compatible with the solvent

used.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated hazardous waste

container lined with a chemically resistant bag.

Contaminated PPE (e.g., gloves, lab coat)
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Emergency Procedures
4.1. Spills:

Evacuate: Immediately evacuate the area and alert others.

Isolate: Restrict access to the spill area.

PPE: Don appropriate PPE, including a respirator, before re-entering the area.

Containment: For small powder spills, gently cover with absorbent pads. For liquid spills,

absorb with a chemical spill pillow or absorbent material.

Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled hazardous

waste container. Clean the spill area with a suitable solvent and then with a laboratory

detergent.

Report: Report the spill to the laboratory supervisor and the institutional safety office.

4.2. Exposure:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Workflow for Handling Unc-CA359
The following diagram illustrates the standard workflow for handling Unc-CA359 from receipt to

disposal.

Preparation Handling (in Fume Hood)
Disposal
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Caption: Workflow for the safe handling of Unc-CA359.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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